Inverse Agonism vs. Parent Antagonist SR1664
In a cell-based PPARγ transactivation reporter assay, SR2595 exhibited inverse agonist activity with an IC50 of 30 nM, whereas the parent compound SR1664 functions as a pure antagonist without suppressing basal transcriptional activity [1]. The para-tert-butyl substitution in SR2595 extends the steric clash with F282, converting the pharmacological profile from active antagonism to inverse agonism [1].
IC₅₀ 30 nM (Inverse Agonist)
Antagonist (no basal suppression)
| Evidence Dimension | PPARγ transactivation reporter assay IC50 |
|---|---|
| Target Compound Data | SR2595: IC50 = 30 nM |
| Comparator Or Baseline | SR1664: Antagonist (does not suppress basal activity; IC50 not applicable for inverse agonism) |
| Quantified Difference | SR2595 demonstrates inverse agonism; SR1664 demonstrates pure antagonism |
| Conditions | PPARγ co-transfection promoter:reporter assay in HEK293T cells |
Why This Matters
This quantitative difference defines SR2595's unique ability to repress basal PPARγ-driven adipogenesis, a property not shared by the antagonist SR1664, making SR2595 the required tool for studies requiring suppression of constitutive PPARγ activity.
- [1] Marciano, D. P., Kuruvilla, D. S., Boregowda, S. V., et al. Pharmacological repression of PPARγ promotes osteogenesis. Nature Communications, 2015, 6, 7443. View Source
